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Introduction
UCT943 is a potent, next-generation inhibitor of Plasmodium falciparum phosphatidylinositol 4-

kinase (PfPI4K), a critical enzyme for the parasite's survival and replication.[1][2][3][4][5][6] As

a novel antimalarial candidate, UCT943 has demonstrated significant activity across multiple

stages of the Plasmodium life cycle, including the asexual blood stages, transmission stages

(gametocytes), and liver stages.[2][7] This document provides detailed application notes and

protocols for various cell-based assays to evaluate the efficacy and cytotoxicity of UCT943.

UCT943 was developed as a more potent and soluble analog of the clinical candidate

MMV048, with the aim of creating a single-exposure radical cure and prophylaxis (SERCaP) for

malaria.[2][8] Its mechanism of action involves the inhibition of PfPI4K, which plays a crucial

role in the parasite's membrane trafficking events, particularly at the Golgi complex.[1]

Quantitative Data Summary
The following tables summarize the in vitro activity and cytotoxicity of UCT943 from various

studies.

Table 1: In Vitro Anti-plasmodial Activity of UCT943
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Parasite
Species &
Strain

Life Cycle
Stage

Assay Type IC50 (nM) Reference

P. falciparum

(NF54)

Asexual Blood

Stage
- 5.4

P. falciparum

(K1)

Asexual Blood

Stage
- 4.7 [9]

P. falciparum

(Multidrug-

resistant strains)

Asexual Blood

Stage
- 4 - 7 [9]

P. falciparum

(Clinical Isolates,

Ivory Coast)

Asexual Blood

Stage
- 2 - 15 [7]

P. falciparum

(Clinical Isolates,

Papua,

Indonesia)

Asexual Blood

Stage
- 29 (median) [9][7]

P. vivax (Clinical

Isolates, Papua,

Indonesia)

Asexual Blood

Stage
- 14 (median) [9][7]

P. falciparum

Early-stage

Gametocytes (I-

III)

- 134 [9][7]

P. falciparum

Late-stage

Gametocytes (IV-

V)

- 66 [9][7]

P. falciparum
Dual Gamete

Formation
DGFA ~80 [9][7]

P. falciparum
Transmission

Blocking
SMFA 96 [9]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6469714/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6469714/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6125526/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6469714/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6125526/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6469714/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6125526/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6469714/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6125526/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6469714/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6125526/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6469714/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6125526/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6469714/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P. berghei
Liver Stage

Schizonts

Prophylactic

Assay
0.92 [9][7]

P. vivax

Liver Stage

Schizonts &

Hypnozoites

Prophylactic

Assay
<100 [9][7]

P. cynomolgi

Liver Stage

Schizonts &

Hypnozoites

Prophylactic

Assay
<10 [9][7]

P. vivax PI4K

(PvPI4K)
Enzyme Activity - 23 [9]

Table 2: In Vitro Cytotoxicity and Selectivity of UCT943

Cell Line Assay Type CC50 (µM)

Selectivity
Index (SI) vs.
P. falciparum
(NF54)

Reference

L6 (Rat

myoblasts)
- 12 >2222 [3]

CHO (Chinese

hamster ovary)
- 17 >3148 [3]

Vero (Monkey

kidney epithelial)
- 113 >20925 [3]

HepG2 (Human

liver carcinoma)
- 13 >2407 [3]

Human PI4Kβ

isozyme
Enzyme Activity 5.4

>234 (vs.

PvPI4K)
[3][9]

Signaling Pathway
UCT943 targets PfPI4K, a lipid kinase that phosphorylates phosphatidylinositol to generate

phosphatidylinositol 4-phosphate (PI4P). PI4P is a key signaling molecule involved in vesicular
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trafficking. Inhibition of PfPI4K by UCT943 disrupts this process, leading to downstream effects

on phospholipid biosynthesis and potentially impacting the localization and activity of other

kinases like PfCDPK7.[10][11][12]
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Start

Prepare Synchronized
P. falciparum Culture

Prepare UCT943
Serial Dilutions
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Incubate for 72h

Lyse RBCs and
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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